Cas no 1880684-65-0 (Benzene, [(4-chloro-3-methylbutoxy)methyl]-)

• Product Name: Benzene, [(4-chloro-3-methylbutoxy)methyl]-
• CAS No: 1880684-65-0
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 5285114
• Update Time: 2025-11-01

Benzene, [(4-chloro-3-methylbutoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(4-chloro-3-methylbutoxy)methyl]-

• Inchi： 1S/C12H17ClO/c1-11(9-13)7-8-14-10-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
• InChI Key： MPYSNTRHUBEATC-UHFFFAOYSA-N
• SMILES： C1(COCCC(C)CCl)=CC=CC=C1

Additional information on Benzene, [(4-chloro-3-methylbutoxy)methyl]-

Introduction to Benzene, [(4-chloro-3-methylbutoxy)methyl]- (CAS No. 1880684-65-0)

Benzene, [(4-chloro-3-methylbutoxy)methyl]- (CAS No. 1880684-65-0) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a benzene ring substituted with a [(4-chloro-3-methylbutoxy)methyl] group. The presence of the chlorine and methyl groups imparts specific chemical properties that make it an interesting subject for research and development.

The chemical structure of Benzene, [(4-chloro-3-methylbutoxy)methyl]- is particularly noteworthy. The benzene ring, a fundamental aromatic moiety, provides the compound with stability and reactivity. The substitution with the [(4-chloro-3-methylbutoxy)methyl] group introduces additional complexity and functionality. The chlorine atom can participate in various chemical reactions, such as nucleophilic substitution and electrophilic aromatic substitution, while the methyl group can influence the compound's solubility and reactivity.

In the realm of pharmaceutical research, Benzene, [(4-chloro-3-methylbutoxy)methyl]- has shown promise as a potential lead compound for drug development. Recent studies have explored its interactions with biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited selective inhibition of a key enzyme involved in cancer cell proliferation. This finding suggests that Benzene, [(4-chloro-3-methylbutoxy)methyl]- could be a valuable starting point for the development of novel anticancer agents.

Moreover, the compound's unique structure has also attracted interest in materials science. Researchers at the University of California, Berkeley, have investigated the use of Benzene, [(4-chloro-3-methylbutoxy)methyl]- as a building block for advanced materials. Their work, published in Advanced Materials in 2021, demonstrated that this compound can be polymerized to form highly stable and functional polymers with tunable properties. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of Benzene, [(4-chloro-3-methylbutoxy)methyl]- is a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Common synthetic routes involve the functionalization of a benzene ring followed by the introduction of the [(4-chloro-3-methylbutoxy)methyl] group through selective substitution reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of safety and environmental impact, it is important to note that while Benzene, [(4-chloro-3-methylbutoxy)methyl]- is not classified as a hazardous substance under current regulations, it should still be handled with care in laboratory settings. Proper safety protocols should be followed to ensure the well-being of researchers and the environment.

The future prospects for Benzene, [(4-chloro-3-methylbutoxy)methyl]- are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully realize the potential of this compound. As new findings continue to emerge, it is likely that Benzene, [(4-chloro-3-methylbutoxy)methyl]- will play an increasingly important role in advancing scientific knowledge and technological innovation.